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An examination of the rise, fall, and unexpected resurgence of a potent ozone-depleting

substance.

This guide provides a comprehensive comparison of historical and current atmospheric

concentrations of Trichlorofluoromethane (CFC-11), commonly known as Freon-11. It is

intended for researchers, scientists, and drug development professionals interested in

atmospheric chemistry, environmental science, and the impact of anthropogenic compounds on

a global scale. This document presents quantitative data in a structured format, details the

experimental methodologies for concentration measurement, and utilizes visualizations to

illustrate key trends and processes.

From Ubiquity to Regulation: A Historical Overview
Freon-11, once widely used as a refrigerant, propellant in aerosol sprays, and in foam-blowing

applications, saw a dramatic increase in its atmospheric concentration from the mid-20th

century until the late 1980s. The discovery of its role in stratospheric ozone depletion led to the

implementation of the Montreal Protocol on Substances that Deplete the Ozone Layer in 1987.

This international treaty mandated a phase-out of CFC production, leading to a subsequent

decline in atmospheric Freon-11 concentrations. However, recent studies have indicated a

surprising slowdown in this decline, suggesting new, unreported emissions.
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The following table summarizes the evolution of global mean surface atmospheric

concentrations of Freon-11 over several decades. Pre-industrial concentrations are considered

to be negligible (zero).

Year
Global Mean
Concentration (parts per
trillion, ppt)

Data Source

1977 ~135 NOAA

1980 ~169 NOAA/AGAGE

1990 ~266 NOAA/AGAGE

2000 ~267 NOAA/AGAGE

2010 ~247 NOAA/AGAGE

2012 ~243 NOAA/AGAGE

2018 ~232 NOAA/AGAGE

2022 ~224 NOAA[1]

Note: The data presented are global mean concentrations, which are calculated by averaging

measurements from multiple monitoring stations worldwide. These values are subject to minor

variations depending on the specific data processing and averaging methodologies used by

different organizations.

Experimental Protocols for Atmospheric Freon-11
Measurement
The monitoring of atmospheric Freon-11 concentrations relies on sophisticated analytical

techniques. The two primary methods employed by global monitoring networks such as the

Advanced Global Atmospheric Gases Experiment (AGAGE) and the National Oceanic and

Atmospheric Administration (NOAA) are in-situ gas chromatography and remote sensing via

Fourier Transform Infrared (FTIR) spectroscopy.
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In-Situ Measurement via Gas Chromatography-Electron
Capture Detection (GC-ECD)
This method involves the direct analysis of air samples collected at monitoring stations.

Sample Collection: Whole air samples are drawn from the atmosphere through dedicated

intake lines. To ensure the samples are representative of the background atmosphere and

free from local contamination, these stations are typically located in remote regions.

Cryogenic Pre-concentration: A known volume of the air sample is passed through a cold

trap, typically cooled with a cryogen like liquid nitrogen. This step selectively freezes and

concentrates trace gases like Freon-11, while major components of the air (nitrogen,

oxygen, argon) are not retained.

Thermal Desorption and Injection: The cold trap is rapidly heated, vaporizing the trapped

compounds. This concentrated sample is then injected into a gas chromatograph (GC).

Gas Chromatographic Separation: The GC column separates the different compounds in the

sample based on their physical and chemical properties. Each compound travels through the

column at a different rate.

Detection by Electron Capture Detector (ECD): As the separated compounds exit the

column, they pass through an ECD. The ECD is highly sensitive to electrophilic compounds

like chlorofluorocarbons. It contains a radioactive source that emits electrons, creating a

steady electrical current. When a compound like Freon-11 passes through, it captures some

of these electrons, causing a measurable decrease in the current.

Quantification: The change in current is proportional to the concentration of the compound.

By calibrating the instrument with standard gas mixtures of known Freon-11 concentrations,

the amount in the air sample can be accurately determined.

Remote Sensing via Fourier Transform Infrared (FTIR)
Spectroscopy
This technique measures the total amount of Freon-11 in a column of the atmosphere by

analyzing how it absorbs sunlight.
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Solar Radiation Collection: A ground-based FTIR spectrometer is pointed towards the sun.

The instrument collects the incoming solar radiation.

Interferometry: The collected light passes through an interferometer, which splits the beam

and then recombines it, creating an interference pattern called an interferogram.

Fourier Transform: A mathematical process called a Fourier Transform is applied to the

interferogram to convert it into a high-resolution infrared spectrum.

Spectral Analysis: This spectrum shows the intensity of light at different wavelengths.

Molecules in the atmosphere, including Freon-11, absorb infrared radiation at specific,

characteristic wavelengths, creating absorption lines in the spectrum.

Retrieval Algorithm: A sophisticated computer model, known as a retrieval algorithm, is used

to analyze these absorption lines. The algorithm compares the measured spectrum to a

simulated spectrum based on known spectroscopic parameters of Freon-11 and other

atmospheric gases.

Column Abundance Calculation: By adjusting the concentration of Freon-11 in the model

until the simulated spectrum matches the measured spectrum, the total amount of Freon-11
in the atmospheric column above the instrument can be determined.

Visualizing the Trends and Methodologies
The following diagrams, generated using the DOT language, illustrate the historical trend of

Freon-11 concentrations and the workflow of the primary measurement techniques.
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Historical and current trends in atmospheric Freon-11 concentrations.
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Workflows for the primary experimental methods used to measure Freon-11.
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1. LOGOS - NOAA Global Monitoring Laboratory [gml.noaa.gov]

To cite this document: BenchChem. [A Comparative Analysis of Historical and Current
Atmospheric Freon-11 Concentrations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174993#comparing-historical-and-current-
atmospheric-concentrations-of-freon-11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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